3-Hydroxy-4-methoxyphenylacetic Acid
3-Hydroxy-4-methoxyphenylacetic Acid
Isohomovanillic acid, also known as homoisovanillate, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Isohomovanillic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Isohomovanillic acid has been primarily detected in urine. Within the cell, isohomovanillic acid is primarily located in the cytoplasm. Isohomovanillic acid can be biosynthesized from phenylacetic acid.
Isohomovanillic acid is a member of the class of phenylacetic acids that is the 4-O-methyl ether of (3,4-dihydroxyphenyl)acetic acid. It has a role as a metabolite. It is an aromatic ether, a member of phenols and a member of phenylacetic acids. It derives from a (3,4-dihydroxyphenyl)acetic acid.
Isohomovanillic acid is a member of the class of phenylacetic acids that is the 4-O-methyl ether of (3,4-dihydroxyphenyl)acetic acid. It has a role as a metabolite. It is an aromatic ether, a member of phenols and a member of phenylacetic acids. It derives from a (3,4-dihydroxyphenyl)acetic acid.
Brand Name:
Vulcanchem
CAS No.:
1131-94-8
VCID:
VC0139153
InChI:
InChI=1S/C9H10O4/c1-13-8-3-2-6(4-7(8)10)5-9(11)12/h2-4,10H,5H2,1H3,(H,11,12)
SMILES:
COC1=C(C=C(C=C1)CC(=O)O)O
Molecular Formula:
C9H10O4
Molecular Weight:
182.17 g/mol
3-Hydroxy-4-methoxyphenylacetic Acid
CAS No.: 1131-94-8
Reference Standards
VCID: VC0139153
Molecular Formula: C9H10O4
Molecular Weight: 182.17 g/mol
| CAS No. | 1131-94-8 |
|---|---|
| Product Name | 3-Hydroxy-4-methoxyphenylacetic Acid |
| Molecular Formula | C9H10O4 |
| Molecular Weight | 182.17 g/mol |
| IUPAC Name | 2-(3-hydroxy-4-methoxyphenyl)acetic acid |
| Standard InChI | InChI=1S/C9H10O4/c1-13-8-3-2-6(4-7(8)10)5-9(11)12/h2-4,10H,5H2,1H3,(H,11,12) |
| Standard InChIKey | BWXLCOBSWMQCGP-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)CC(=O)O)O |
| Canonical SMILES | COC1=C(C=C(C=C1)CC(=O)O)O |
| Physical Description | Solid |
| Description | Isohomovanillic acid, also known as homoisovanillate, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Isohomovanillic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Isohomovanillic acid has been primarily detected in urine. Within the cell, isohomovanillic acid is primarily located in the cytoplasm. Isohomovanillic acid can be biosynthesized from phenylacetic acid. Isohomovanillic acid is a member of the class of phenylacetic acids that is the 4-O-methyl ether of (3,4-dihydroxyphenyl)acetic acid. It has a role as a metabolite. It is an aromatic ether, a member of phenols and a member of phenylacetic acids. It derives from a (3,4-dihydroxyphenyl)acetic acid. |
| Synonyms | 3-Hydroxy-4-methoxybenzeneacetic Acid; 4-Methoxy-3-hydroxyphenylacetic Acid; Homoisovanillic Acid; Isohomovanillic Acid; |
| PubChem Compound | 160562 |
| Last Modified | Nov 11 2021 |
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